Cas no 2648997-44-6 (2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid
• CAS No: 2648997-44-6
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 6197963
• PubChem ID: 165504027
• Update Time: 2025-11-07

2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid
• 2648997-44-6
• EN300-1458797

• Inchi： 1S/C8H9N3O3/c1-8(7(13)14,9-6-12)5-11-4-2-3-10-11/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： WFUANLNDZXKUSP-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=CC=N1)N=C=O)=O

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.6Ų

Additional information on 2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-Isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 2648997-44-6)

2-Isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 2648997-44-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique isocyanate and pyrazole functional groups, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, which combines a reactive isocyanato group with a 1H-pyrazol-1-yl moiety, makes it particularly valuable for designing pharmaceuticals, agrochemicals, and advanced polymers.

The growing interest in 2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid is driven by its potential applications in drug discovery. Researchers are exploring its utility as a key intermediate in the development of small-molecule inhibitors and bioconjugation agents. The compound's ability to form stable covalent bonds with nucleophiles, such as amines and alcohols, makes it a promising candidate for targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in personalized medicine and precision therapeutics, where modular chemical scaffolds are in high demand.

In material science, CAS No. 2648997-44-6 is being investigated for its role in creating high-performance polymers and crosslinking agents. The isocyanate group enables polymerization reactions, while the pyrazole ring contributes to thermal stability and chemical resistance. This dual functionality is particularly relevant for industries focusing on sustainable materials and green chemistry, as it offers a pathway to reduce reliance on traditional petrochemical-derived intermediates.

From a synthetic perspective, the preparation of 2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid involves multi-step organic transformations, often starting from commercially available pyrazole derivatives and methyl-substituted carboxylic acids. Optimizing its synthesis has become a topic of interest in academic and industrial research, with recent publications highlighting improved yields and purity through catalytic methods and flow chemistry techniques. These advancements address the broader challenge of scalable and cost-effective production of functionalized heterocycles.

The compound's physicochemical properties, including its solubility profile and reactivity under physiological conditions, are critical for its applications. Studies have shown that the methyl group at the alpha position enhances steric hindrance, influencing the compound's selectivity in chemical reactions. Meanwhile, the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, expanding its utility in combinatorial chemistry libraries.

As the scientific community continues to explore CAS No. 2648997-44-6, safety and handling remain paramount. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and controlled temperatures—are recommended to maintain its stability. This precaution aligns with broader industry standards for handling reactive intermediates and underscores the importance of laboratory best practices.

In conclusion, 2-isocyanato-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications, from pharmaceutical intermediates to advanced material precursors, position it as a compound of enduring relevance. Future research directions may focus on expanding its role in biocompatible materials and catalytic asymmetric synthesis, further solidifying its place in modern chemical innovation.